Cas no 1214892-57-5 (5-(4-bromophenyl)oxolan-3-one)

• Product Name: 5-(4-bromophenyl)oxolan-3-one
• CAS No: 1214892-57-5
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD34600748
• CID: 5393193
• PubChem ID: 135063919
• Update Time: 2025-10-31

5-(4-bromophenyl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)dihydro-3(2H)-furanone
• 5-(4-bromophenyl)oxolan-3-one

• MDL： MFCD34600748
• Inchi： 1S/C10H9BrO2/c11-8-3-1-7(2-4-8)10-5-9(12)6-13-10/h1-4,10H,5-6H2
• InChI Key： VGUQNEGRWSEQGP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C=C2)CC(=O)C1

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.9±42.0 °C(Predicted)

Additional information on 5-(4-bromophenyl)oxolan-3-one

Recent Advances in the Study of 5-(4-bromophenyl)oxolan-3-one (CAS: 1214892-57-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(4-bromophenyl)oxolan-3-one (CAS: 1214892-57-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromophenyl moiety attached to an oxolanone scaffold, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

Structural analysis reveals that the presence of both the bromophenyl group and the oxolanone ring in 5-(4-bromophenyl)oxolan-3-one contributes to its unique electronic and steric properties. The bromine atom at the para position of the phenyl ring enhances the compound's reactivity in various coupling reactions, making it valuable for medicinal chemistry applications. Meanwhile, the oxolanone moiety offers potential for hydrogen bonding interactions with biological targets.

Recent synthetic approaches to 5-(4-bromophenyl)oxolan-3-one have focused on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% yield using a palladium-catalyzed coupling reaction. The researchers emphasized the importance of controlling reaction conditions to prevent racemization, as the stereochemistry of the oxolanone ring can significantly impact biological activity.

In pharmacological studies, 5-(4-bromophenyl)oxolan-3-one has shown moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. Preliminary in vitro data suggest IC50 values in the low micromolar range for certain protein kinases, though structure-activity relationship studies indicate significant room for optimization through structural modifications.

The compound's potential as a building block for more complex pharmaceutical agents has been demonstrated in recent patent applications. Several drug discovery programs have incorporated 5-(4-bromophenyl)oxolan-3-one as a core structure in the development of novel anti-inflammatory and anticancer agents. The bromine atom serves as a convenient handle for further functionalization through modern cross-coupling chemistry.

Future research directions for 5-(4-bromophenyl)oxolan-3-one include comprehensive ADMET profiling, detailed mechanism of action studies, and exploration of its potential in targeted drug delivery systems. The compound's relatively simple structure and synthetic accessibility make it an attractive candidate for further medicinal chemistry optimization and biological evaluation.